Cas no 92037-93-9 ( )

• Product Name: &nbsp
• CAS No: 92037-93-9
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 997753
• PubChem ID: 262813
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• DTXSID80919388
• ethyl (3-hydroxy-2,2,4-trimethylcyclopentyl)acetate
• NSC-96767
• 92037-93-9
• NSC96767
•  

• Inchi： 1S/C12H22O3/c1-5-15-10(13)7-9-6-8(2)11(14)12(9,3)4/h8-9,11,14H,5-7H2,1-4H3
• InChI Key： UKCJPXZHJFXEOP-UHFFFAOYSA-N
• SMILES： OC1C(C)CC(CC(=O)OCC)C1(C)C

Computed Properties

• Exact Mass: 214.157
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.982
• Boiling Point: 275.3°C at 760 mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.453
• PSA: 46.53000
• LogP: 1.98270